(3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: (3aS,7aR)-1,3,3a,4,5,6,7,7a-octahydropyrrolo[3,2-c]pyridin-2-one
• InChI: InChI=1S/C7H12N2O/c10-7-3-5-4-8-2-1-6(5)9-7/h5-6,8H,1-4H2,(H,9,10)/t5-,6+/m0/s1
• InChI Key: LABPXXCSBARZPG-NTSWFWBYSA-N
• Isomeric SMILES: C1CNC[C@H]2[C@@H]1NC(=O)C2
• Canonical SMILES: C1CNCC2C1NC(=O)C2

Description

(3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one is a heterocyclic compound that features a fused bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the Paal-Knorr pyrrole synthesis is a well-known method for constructing pyrrole rings, which can then be further modified to obtain the desired compound . Another method involves the use of catalytic amounts of iron (III) chloride in water, which allows for the synthesis of N-substituted pyrroles under mild conditions .

Industrial Production Methods

Industrial production of (3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives of the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction typically produces a fully saturated derivative.

Scientific Research Applications

(3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of (3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby reducing inflammation .

Comparison with Similar Compounds

Similar Compounds

Pyrrolopyrazine derivatives: These compounds also contain a pyrrole ring and exhibit various biological activities.

Pyrimidines: These are aromatic heterocyclic compounds with two nitrogen atoms and have applications in medicinal chemistry.

Uniqueness

(3AS,7aR)-octahydro-2H-pyrrolo[3,2-c]pyridin-2-one is unique due to its specific bicyclic structure, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for the synthesis of novel molecules and the exploration of new therapeutic applications.